Cas no 18016-58-5 (Quercetol 3-Glucoside 7-Rhamnoside)

• Product Name: Quercetol 3-Glucoside 7-Rhamnoside
• CAS No: 18016-58-5
• MF: C₂₇H₃₀O₁₆
• MW: 610.517509937286
• CID: 2078312
• Update Time: 2025-08-05

Quercetol 3-Glucoside 7-Rhamnoside Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-glucopyranosyl-7-O-alpha-L-rhamnopyranoside 3',4',3,5,7-pentahydroxyflavone
• quercetin 3-O-beta-D-glucopyranoside-7-O-alpha-L-rhamnopyrano
• quercetin 3-O-Glc 7-O-Rha
• Quercetin-3-O-beta-D-glucopyranoside-7-O-alpha-L-rhamnopyranoside
• Quercetin 3-O-glucoside-7-O-rhamnoside
• 2-(3,4-dihydroxyphenyl)-5-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-4-one
• Quercetol 3-Glucoside 7-Rhamnoside
• Peliolaroside
• Quercetin 3-glucoside 7-rhamnoside
• Quercetin 3-O-glucoside 7-O-rhamnoside
• Vincetoxicoside A
• Petiolaroside
• Quercetin 3-O-β-glucopyranoside 7-O-α-rhamnopyranoside
• 3-(β-D-Glucopyranosyloxy)-7-(α-L-rhamnopyranosyloxy)-3',4',5-trihydroxyflavone
• 7-[(6-Deoxy-α-L-mannopyranosyl)oxy]-3-[(β-D-glucopyranosyl)oxy]-3',4',5-trihydroxyflavone
• 2-(3,4-Dihydroxyphenyl)-3-(β-D-glucopyranosyloxy)-5-hydroxy-7-(α-L-rhamnopyranosyloxy)-4H-1-benzopyran-4-one
• Quercetin-3-O-beta-glucopyranosyl-7-O-alpha-rhamnopyranoside
• Q23418292
• 7-((6-deoxy-alpha-L-mannopyranosyl)oxy)-2-(3,4-dihydroxyphenyl)-3-(beta-D-glucopyranosyloxy)-5-hydroxy-4H-1-benzopyran-4-one
• 7-[(6-deoxy-alpha-L-mannopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-5-hydroxy-4-oxo-4

• Inchi： 1S/C27H30O16/c1-8-17(32)20(35)22(37)26(39-8)40-10-5-13(31)16-14(6-10)41-24(9-2-3-11(29)12(30)4-9)25(19(16)34)43-27-23(38)21(36)18(33)15(7-28)42-27/h2-6,8,15,17-18,20-23,26-33,35-38H,7H2,1H3/t8-,15+,17-,18+,20+,21-,22+,23+,26-,27-/m0/s1
• InChI Key： OTUCXMIQUNROBJ-JFNZIVIESA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=C(C2C=CC(=C(C=2)O)O)OC2C=C(C=C(C=2C1=O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O

Computed Properties

• Exact Mass: 610.15300
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1020
• Topological Polar Surface Area: 266

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 236 ºC
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 269.43000
• LogP: -2.03820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides
• Flavonoids

Additional information on Quercetol 3-Glucoside 7-Rhamnoside

Quercetol 3-Glucoside 7-Rhamnoside: A Comprehensive Overview

Quercetol 3-Glucoside 7-Rhamnoside (CAS No. 18016-58-5) is a bioactive compound belonging to the class of flavonoids, specifically a glycosylated derivative of quercetin. This compound has garnered significant attention in recent years due to its diverse biological activities and potential applications in the fields of nutrition, pharmacology, and cosmetics. The name Quercetol 3-Glucoside 7-Rhamnoside reflects its structural composition, where quercetin is modified by the addition of a glucosyl group at position 3 and a rhamnosyl group at position 7. These glycosylations not only enhance the stability and bioavailability of the compound but also contribute to its unique pharmacological properties.

Recent studies have highlighted the antioxidant properties of Quercetol 3-Glucoside 7-Rhamnoside, making it a promising candidate for combating oxidative stress-related disorders. Oxidative stress is a key factor in the pathogenesis of various chronic diseases, including cardiovascular diseases, diabetes, and neurodegenerative conditions. The compound's ability to scavenge free radicals and inhibit lipid peroxidation has been extensively documented in preclinical models. For instance, a study published in the *Journal of Agricultural and Food Chemistry* demonstrated that Quercetol 3-Glucoside 7-Rhamnoside exhibited superior antioxidant activity compared to its aglycone counterpart, quercetin, due to the protective effects of its sugar moieties.

In addition to its antioxidant properties, Quercetol 3-Glucoside 7-Rhamnoside has shown potent anti-inflammatory effects. Chronic inflammation is a hallmark of numerous diseases, such as arthritis, inflammatory bowel disease, and cancer. The compound has been found to inhibit key inflammatory pathways, including the nuclear factor-kappa B (NF-κB) pathway and the production of pro-inflammatory cytokines like interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). A study conducted by researchers at the University of California revealed that Quercetol 3-Glucoside 7-Rhamnoside significantly reduced inflammation in colitis models, suggesting its potential as a therapeutic agent for inflammatory bowel disease.

The anticancer potential of Quercetol 3-Glucoside 7-Rhamnoside is another area of active research. Flavonoids, including this compound, have been shown to induce apoptosis in cancer cells while sparing normal cells. A study published in *Oncotarget* demonstrated that Quercetol 3-Glucoside 7-Rhamnoside induced cell cycle arrest and apoptosis in human colon cancer cells by modulating key oncogenic pathways such as PI3K/AKT/mTOR and MAPK/ERK. Furthermore, the compound exhibited synergistic effects when combined with conventional chemotherapy drugs, enhancing their efficacy while reducing their toxic side effects.

One of the most intriguing aspects of Quercetol 3-Glucoside 7-Rhamnoside is its role in neuroprotection. Oxidative stress and inflammation are major contributors to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can protect neurons from oxidative damage and reduce inflammation in models of Alzheimer's disease. A study in *Neuropharmacology* reported that Quercetol 3-Glucoside 7-Rhamnoside improved cognitive function in mice with Alzheimer's-like symptoms by enhancing synaptic plasticity and reducing amyloid-beta deposition.

The synthesis and extraction of Quercetol 3-Glucoside 7-Rhamnoside have also been subjects of extensive research. Traditionally obtained from plant sources such as apples, onions, and tea leaves, this compound can now be synthesized through enzymatic glycosylation or chemical synthesis methods. Recent advancements in biotechnology have enabled the production of this compound at an industrial scale, making it more accessible for commercial applications.

In terms of applications, Quercetol 3-Glucoside 7-Rhamnoside holds immense potential in the development of functional foods, dietary supplements, and cosmeceuticals. Its ability to combat oxidative stress and inflammation makes it an ideal ingredient for products aimed at improving skin health, reducing aging signs, and enhancing overall well-being. Moreover, its anticancer properties suggest its potential use as an adjuvant therapy in oncology.

Despite its numerous benefits, further research is needed to fully elucidate the mechanisms underlying the biological activities of Quercetol 3-Glucoside